Cas no 98195-10-9 (1-benzyl-2-undecylpiperidine-2,6-dicarbonitrile)

• Product Name: 1-benzyl-2-undecylpiperidine-2,6-dicarbonitrile
• CAS No: 98195-10-9
• MF: C₂₅H₃₇N₃
• MW: 379.581386327744
• CID: 1990671
• PubChem ID: 179011
• Update Time: 2025-04-21

1-benzyl-2-undecylpiperidine-2,6-dicarbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-benzyl-2-undecylpiperidine-2,6-dicarbonitrile
• 2,6-Piperidinedicarbonitrile, 1-(phenylmethyl)-2-undecyl-
• 98195-10-9
• DTXSID50913398

• Inchi： 1S/C25H37N3/c1-2-3-4-5-6-7-8-9-13-18-25(22-27)19-14-17-24(20-26)28(25)21-23-15-11-10-12-16-23/h10-12,15-16,24H,2-9,13-14,17-19,21H2,1H3
• InChI Key： XDZWPTQNISOLRK-UHFFFAOYSA-N
• SMILES： N1(CC2C=CC=CC=2)C(C#N)CCCC1(C#N)CCCCCCCCCCC

Computed Properties

• Exact Mass: 379.299
• Monoisotopic Mass: 379.299
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 12
• Complexity: 518
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.7
• Topological Polar Surface Area: 50.8Ų

Experimental Properties

• Density: 1
• Boiling Point: 528.7°C at 760 mmHg
• Flash Point: 216.2°C
• Refractive Index: 1.531